Cas no 38349-38-1 (1H-Imidazole,4,5-dihydro-2-[(1,2,3,4-tetrahydro-7-methyl-1,4-ethanonaphthalen-6-yl)methyl]-)
38349-38-1 structure
Product Name:1H-Imidazole,4,5-dihydro-2-[(1,2,3,4-tetrahydro-7-methyl-1,4-ethanonaphthalen-6-yl)methyl]-
CAS No:38349-38-1
MF:C17H22N2
MW:254.369984149933
CID:312142
PubChem ID:3047742
Update Time:2025-04-19
1H-Imidazole,4,5-dihydro-2-[(1,2,3,4-tetrahydro-7-methyl-1,4-ethanonaphthalen-6-yl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,4,5-dihydro-2-[(1,2,3,4-tetrahydro-7-methyl-1,4-ethanonaphthalen-6-yl)methyl]-
- 2-[(5-methyl-1,8,9,10,11,12-hexahydrotricyclo[6.2.2.0<sup>2,7</sup>]dodeca-3,9-dien-4-yl)methyl]-4,5-dihydro-1H-imidazole
- Metrafazolina
- Metrafazoline
- Metrafazolinum
- UNII-89Q735AA4A
- CHEMBL2104861
- 2-((1,2,3,4-Tetrahydro-7-methyl-1,4-ethanonaphthalen-6-yl)methyl)-2-imidazoline
- DTXSID10191711
- 89Q735AA4A
- Q27270057
- 2-(1,4-Ethano-1,2,3,4-tetrahydro-7-methyl-6-naphthyl)methyl)-4,5-dihydro-1H-imidazol
- 38349-38-1
- NS00123811
- SCHEMBL1816495
- Metrafazoline [INN]
- 2-[(5-methyl-4-tricyclo[6.2.2.02,7]dodeca-2(7),3,5-trienyl)methyl]-4,5-dihydro-1H-imidazole
- 2-((1,2,3,4-Tetrahydro-7-methyl-1,4-ethanonaphthalen-6-yl)methyl)-2-imidazoline.
-
- Inchi: 1S/C17H22N2/c1-11-8-15-12-2-4-13(5-3-12)16(15)9-14(11)10-17-18-6-7-19-17/h8-9,12-13H,2-7,10H2,1H3,(H,18,19)
- InChI Key: NNPAYYPIPSQZRT-UHFFFAOYSA-N
- SMILES: N1CCN=C1CC1C(C)=CC2=C(C=1)C1CCC2CC1
Computed Properties
- Exact Mass: 254.17800
- Monoisotopic Mass: 254.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.4A^2
- XLogP3: 3
Experimental Properties
- Density: 1.26
- Boiling Point: 467.1°Cat760mmHg
- Flash Point: 236.3°C
- Refractive Index: 1.688
- PSA: 24.39000
- LogP: 3.05840
1H-Imidazole,4,5-dihydro-2-[(1,2,3,4-tetrahydro-7-methyl-1,4-ethanonaphthalen-6-yl)methyl]- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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